Cas no 1359828-80-0 (1-bromo-8-chloro-isoquinoline)

• Product Name: 1-bromo-8-chloro-isoquinoline
• CAS No: 1359828-80-0
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD21365109
• CID: 1239148
• PubChem ID: 71307624
• Update Time: 2025-05-22

1-bromo-8-chloro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-8-chloroisoquinoline
• 1-bromo-8-chloro-isoquinoline
• D83120
• 1-Bromo-8-chloro-2-azanaphthalene
• CS-0155813
• DTXSID50745414
• EN300-398222
• PS-11592
• 1359828-80-0
• AKOS022530809
• AB92158
• A921967

• MDL： MFCD21365109
• Inchi： 1S/C9H5BrClN/c10-9-8-6(4-5-12-9)2-1-3-7(8)11/h1-5H
• InChI Key： IYZAFGYWTPTDIX-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2C=CN=1)Cl

Computed Properties

• Exact Mass: 240.92939g/mol
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-bromo-8-chloro-isoquinoline

1-Bromo-8-Chloro-Isoquinoline: A Comprehensive Overview

1-Bromo-8-chloro-isoquinoline, with the CAS number 1359828-80-0, is a heterocyclic aromatic compound that belongs to the isoquinoline family. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The isoquinoline backbone, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, serves as a versatile scaffold for various functional groups. In this case, the bromine and chlorine substituents at positions 1 and 8, respectively, introduce additional electronic and steric effects that enhance its reactivity and versatility in chemical transformations.

The synthesis of 1-bromo-8-chloro-isoquinoline typically involves multi-step processes that include nucleophilic aromatic substitution, electrophilic substitution, or metal-catalyzed coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such isoquinoline derivatives. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of brominated and chlorinated isoquinolines with high yields and excellent regioselectivity. These methods not only simplify the synthesis but also pave the way for large-scale production of this compound for various industrial applications.

1-Bromo-8-chloro-isoquinoline exhibits interesting physical and chemical properties that make it suitable for diverse applications. Its solubility in organic solvents, such as dichloromethane and acetonitrile, makes it amenable to solution-phase reactions. Additionally, its UV-vis absorption characteristics suggest potential applications in optoelectronic materials. Recent studies have explored its role as a precursor in the synthesis of advanced materials, including metal-organic frameworks (MOFs) and coordination polymers. The bromine and chlorine substituents play a crucial role in modulating the electronic properties of the molecule, which is essential for these applications.

In the realm of pharmacology, 1-bromo-8-chloro-isoquinoline has been investigated for its biological activity. Isoquinoline derivatives are known for their antimicrobial, antitumor, and anti-inflammatory properties. Recent research has focused on evaluating the cytotoxicity of this compound against various cancer cell lines. Preliminary results indicate that it exhibits moderate to high cytotoxicity, suggesting its potential as a lead compound for anticancer drug development. Furthermore, studies on its mechanism of action have revealed that it may induce apoptosis through mitochondrial pathways, highlighting its therapeutic potential.

The application of 1-bromo-8-chloro-isoquinoline extends beyond pharmacology into materials science. Its ability to coordinate with metal ions has led to its use in constructing coordination networks with potential applications in gas storage and catalysis. Recent reports have demonstrated that this compound can form stable complexes with transition metals such as copper and zinc, which exhibit enhanced catalytic activity in oxidation reactions. These findings underscore its importance as a building block for functional materials.

In conclusion, 1-bromo-8-chloro-isoquinoline is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial settings. As ongoing research continues to uncover new properties and applications, this compound is expected to play an increasingly significant role in the development of novel materials and therapeutic agents.